4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide

• IUPAC Name: 4-(methoxymethyl)-6-methyl-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carbohydrazide
• InChI: InChI=1S/C15H16N4O2S/c1-9-7-10(8-21-2)11-12(19-5-3-4-6-19)13(14(20)18-16)22-15(11)17-9/h3-7H,8,16H2,1-2H3,(H,18,20)
• InChI Key: FFDJBIILJUKIRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C(SC2=N1)C(=O)NN)N3C=CC=C3)COC
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

"4-(methoxymethyl)-6-methyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carbohydrazide" is a compound involved in polyheterocyclic synthesis, utilized in the creation of various derivatives and demonstrating interesting chemical properties (Elneairy, Gad-Elkareem, & Abdel-fattah, 2006).

Synthesis Analysis

The synthesis of derivatives involves reactions with ethyl chloroacetate, forming compounds that can be further cyclized into thieno[2,3-b]-pyridine-2-carbohydrazide derivatives. These derivatives react with various agents like cinnamonitrile, triethylorthoformate, and carbondisulphide, leading to the formation of Schiff base, pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine, and oxadiazolylthieno derivatives (Elneairy et al., 2006).

Molecular Structure Analysis

The molecular and crystal structures of related compounds have been determined by X-ray diffraction analysis, elucidating their geometric and conformational properties (Kaigorodova et al., 2004).

Chemical Reactions and Properties

This compound undergoes various chemical transformations, such as reactions with 2,5-dimethoxytetrahydrofuran and 3-aminothieno[2,3-b]pyridines, forming substituted derivatives. The nature of the substituent significantly affects the reaction possibility and yield (Kaigorodova et al., 2004).

Physical Properties Analysis

Detailed physical properties are not explicitly mentioned in the available literature. However, related studies on similar compounds involve spectral analysis and quantum studies, which provide insights into the physical characteristics of these compounds (Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties are characterized by the compound's reactivity and formation of various derivatives. The reaction with cinnamonitrile derivatives and other agents illustrates its versatile chemical nature (Elneairy et al., 2006).